2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol
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Description
2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol is a pyridine derivative with a hydroxymethyl (-CH₂OH) group at position 2, a trifluoromethyl (-CF₃) group at position 5, and a hydroxyl (-OH) group at position 3. Its molecular formula is C₇H₆F₃NO₂ (calculated based on substituent contributions to the pyridine backbone). Synonyms include 5-(Hydroxymethyl)-2-(trifluoromethyl)pyridin-3-ol and 6-(Trifluoromethyl)pyridine-3-methanol (different numbering conventions) .
Properties
Molecular Formula |
C7H6F3NO2 |
|---|---|
Molecular Weight |
193.12 g/mol |
IUPAC Name |
2-(hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol |
InChI |
InChI=1S/C7H6F3NO2/c8-7(9,10)4-1-6(13)5(3-12)11-2-4/h1-2,12-13H,3H2 |
InChI Key |
NJVLSFXODXBXEF-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=NC(=C1O)CO)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol typically involves the introduction of hydroxymethyl and trifluoromethyl groups onto a pyridine ring. One common method involves the reaction of 2-chloromethyl-5-(trifluoromethyl)pyridine with a suitable hydroxylating agent under controlled conditions. The reaction conditions often include the use of solvents such as dichloromethane or ethanol and catalysts like palladium on carbon.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques like crystallization and chromatography are common in industrial settings to ensure the compound meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol undergoes various chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid derivative.
Reduction: The compound can be reduced to remove the trifluoromethyl group under specific conditions.
Substitution: The hydroxymethyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Reagents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.
Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.
Major Products Formed
Oxidation: Formation of 2-carboxy-5-(trifluoromethyl)pyridine.
Reduction: Formation of 2-(hydroxymethyl)pyridine.
Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.
Scientific Research Applications
2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific enzymes and proteins.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.
Industry: Utilized in the development of agrochemicals and pharmaceuticals due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol involves its interaction with molecular targets such as enzymes and receptors. The hydroxymethyl group can form hydrogen bonds with active sites of enzymes, while the trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. These interactions can modulate the activity of specific biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Substituent Position and Functional Group Variations
The following table compares key structural features and properties of the target compound with analogs:
Biological Activity
2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol is a pyridine derivative notable for its unique structural features, including a hydroxymethyl group at the 2-position and a trifluoromethyl group at the 5-position. This compound has garnered attention for its significant biological activities, particularly in pharmacological contexts, where it has been studied for potential therapeutic applications.
The molecular formula of 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol is C7H6F3N. The trifluoromethyl group enhances the compound's lipophilicity, which facilitates its interaction with biological membranes and macromolecules, potentially influencing enzyme activity and receptor binding.
Enzyme Inhibition
Research indicates that 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol may act as an enzyme inhibitor. Its structural characteristics allow it to interact with various biological targets, suggesting potential applications in drug design. The compound's ability to modulate enzyme activity could be through mechanisms such as competitive inhibition or allosteric effects.
Cytotoxicity Studies
Studies involving similar pyridine derivatives have shown varied interaction profiles, indicating that the trifluoromethyl substitution significantly influences biological activity. For instance, compounds with analogous structures have demonstrated cytotoxic effects against various cancer cell lines, hinting at the potential of 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol in anticancer therapies .
Case Study 1: Interaction with Cancer Cells
In a study examining the cytotoxic effects of pyridine derivatives, it was found that certain substitutions at the 2-position of the indole ring conferred altered biological profiles. Compounds similar to 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol exhibited significant cytotoxicity in glioblastoma cells, indicating potential for development as anticancer agents .
Case Study 2: Hydroxylation by Burkholderia sp.
Research utilizing whole cells of Burkholderia sp. MAK1 demonstrated the ability to hydroxylate various pyridine derivatives, including those similar to 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol. This biotransformation suggests that such compounds can undergo metabolic modifications that may enhance their biological activity or alter their pharmacokinetic properties .
The mechanism of action for 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol likely involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances lipophilicity, allowing better penetration into cells, while the hydroxymethyl group can form hydrogen bonds with biological macromolecules, influencing their structure and function.
Summary of Biological Activity
The following table summarizes key findings regarding the biological activity of 2-(Hydroxymethyl)-5-(trifluoromethyl)pyridin-3-ol:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
